Cas no 850567-61-2 ((2-Vinylphenylboronic Acid Propanediol Cyclic Ester)

• Product Name: (2-Vinylphenylboronic Acid Propanediol Cyclic Ester
• CAS No: 850567-61-2
• MF: C₁₁H₁₃BO₂
• MW: 188.030723333359
• MDL: MFCD06659933
• CID: 719916
• PubChem ID: 44119139
• Update Time: 2025-06-14

(2-Vinylphenylboronic Acid Propanediol Cyclic Ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Vinylphenyl)-1,3,2-dioxaborinane
• 2-Vinylbenzeneboronic acid 1,3-propanediol ester
• (2-Vinylphenyl)boronic acid, propanediol cyclic ester
• 1,3,2-Dioxaborinane,2-(2-ethenylphenyl)-
• 2-(2-ethenylphenyl)-1,3,2-dioxaborinane
• 2-Vinylbenzeneboronic acid,propanediol cyclic ester
• OR3947
• 2-Ethenylbenzeneboronic acid, propane-1,3-diol ester, 2-(2-Ethenylphenyl)-1,3,2-dioxaborinane
• 2-Vinylbenzeneboronic acid, propane-1,3-diol ester 95%
• 2-Vinylbenzeneboronicacid,propane-1,3-diolester95%
• 2-Vinylbenzeneboronic acid 1,3-propanediol ester, 95%
• 2-VINYLBENZENEBORONIC ACID, PROPANEDIOL CYCLIC ESTER
• 850567-61-2
• (2-Vinylphenyl)boronic acid,propanediol cyclic ester
• DTXSID90657042
• (2-Vinylphenylboronic acid, propanediol cyclic ester
• CS-0175103
• BS-22480
• MFCD06659933
• AKOS006343485
• (2-Vinylphenylboronic Acid Propanediol Cyclic Ester

• MDL： MFCD06659933
• Inchi： 1S/C11H13BO2/c1-2-10-6-3-4-7-11(10)12-13-8-5-9-14-12/h2-4,6-7H,1,5,8-9H2
• InChI Key： YDSCLPUPBPJGNL-UHFFFAOYSA-N
• SMILES： O1CCCOB1C1=CC=CC=C1C=C

Computed Properties

• Exact Mass: 188.10100
• Monoisotopic Mass: 188.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: No date available
• Density: 1.02
• Melting Point: No date available
• Boiling Point: 328°C at 760 mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.508
• PSA: 18.46000
• LogP: 1.46170
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2-Vinylphenylboronic Acid Propanediol Cyclic Ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (2-Vinylphenylboronic Acid Propanediol Cyclic Ester

Recent Advances in the Study of 850567-61-2 and 2-Vinylphenylboronic Acid Propanediol Cyclic Ester

The chemical compound with the CAS number 850567-61-2, also known as 2-Vinylphenylboronic Acid Propanediol Cyclic Ester, has garnered significant attention in recent years due to its versatile applications in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique boronic ester functionality and vinyl group, serves as a critical intermediate in the synthesis of various bioactive molecules and materials. Recent studies have explored its potential in drug discovery, targeted therapy, and materials science, making it a focal point for interdisciplinary research.

One of the most notable applications of 2-Vinylphenylboronic Acid Propanediol Cyclic Ester is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers have demonstrated its efficacy in constructing complex biaryl structures, which are prevalent in many pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel kinase inhibitors, showcasing its potential in oncology drug development. The study reported improved yield and selectivity when using this boronic ester compared to traditional reagents.

Beyond its synthetic utility, 850567-61-2 has also been investigated for its biological activity. Recent in vitro studies have suggested that derivatives of this compound exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain analogs of 2-Vinylphenylboronic Acid Propanediol Cyclic Ester demonstrated potent activity against COX-2, an enzyme implicated in inflammation and pain. These findings open new avenues for the development of anti-inflammatory drugs with improved safety profiles.

In the realm of materials science, this boronic ester has been utilized in the design of responsive polymers and sensors. A groundbreaking study published in ACS Applied Materials & Interfaces detailed the incorporation of 850567-61-2 into a polymer matrix to create glucose-sensitive hydrogels. These hydrogels exhibited rapid and reversible swelling behavior in response to glucose concentration, making them ideal candidates for continuous glucose monitoring systems in diabetes management. The researchers attributed this responsiveness to the dynamic covalent bonding properties of the boronic ester moiety.

Despite these advancements, challenges remain in the large-scale production and application of 2-Vinylphenylboronic Acid Propanediol Cyclic Ester. Stability issues under certain conditions and the need for optimized purification protocols have been noted in several studies. However, ongoing research aims to address these limitations through structural modifications and process optimization. A recent patent application (WO2023056123) disclosed a novel stabilization method that significantly enhances the shelf-life of this compound, paving the way for broader industrial adoption.

In conclusion, 850567-61-2 and its derivative, 2-Vinylphenylboronic Acid Propanediol Cyclic Ester, represent a versatile and promising class of compounds with wide-ranging applications in drug discovery, materials science, and beyond. Continued research into their properties and potential uses is expected to yield further breakthroughs, solidifying their importance in the chemical and pharmaceutical industries. Future studies should focus on expanding their therapeutic applications and improving their practical utility through innovative synthetic and formulation strategies.